1-[3-(1,2,4-triazol-4-yl)propyl]-3,4-dihydro-2H-quinoline

• IUPAC Name: 1-[3-(1,2,4-triazol-4-yl)propyl]-3,4-dihydro-2H-quinoline
• InChI: InChI=1S/C14H18N4/c1-2-7-14-13(5-1)6-3-9-18(14)10-4-8-17-11-15-16-12-17/h1-2,5,7,11-12H,3-4,6,8-10H2
• InChI Key: TYMSTCXQUFKBDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CCCN3C=NN=C3
• Molecular Formula: C14H18N4
• Molecular Weight: 242.32 g/mol

Description

1-[3-(1,2,4-Triazol-4-yl)propyl]-3,4-dihydro-2H-quinoline is a heterocyclic compound that combines the structural features of quinoline and triazole. This compound is of significant interest due to its potential applications in various fields, including medicinal chemistry, materials science, and industrial chemistry. The presence of both quinoline and triazole moieties in its structure imparts unique chemical and biological properties.

Preparation Methods

The synthesis of 1-[3-(1,2,4-triazol-4-yl)propyl]-3,4-dihydro-2H-quinoline typically involves multi-step synthetic routes. One common method involves the reaction of 3,4-dihydro-2H-quinoline with 1,2,4-triazole derivatives under specific conditions. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like N,N’-dicyclohexylcarbodiimide (DCC) and 4-(dimethylamino)pyridine (DMAP) to facilitate the formation of the desired product .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

1-[3-(1,2,4-Triazol-4-yl)propyl]-3,4-dihydro-2H-quinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinoline derivatives.

Reduction: Reduction reactions using agents such as sodium borohydride can convert the compound into its reduced forms.

Substitution: The triazole ring allows for substitution reactions, where different substituents can be introduced to modify the compound’s properties.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields quinoline N-oxides, while substitution reactions can produce a variety of triazole-substituted derivatives.

Scientific Research Applications

1-[3-(1,2,4-Triazol-4-yl)propyl]-3,4-dihydro-2H-quinoline has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of new heterocyclic compounds.

Biology: The compound exhibits biological activity, making it a candidate for drug discovery and development.

Medicine: Due to its biological properties, it is being investigated for therapeutic applications, including the treatment of infectious diseases and cancer.

Industry: The compound is used in the production of materials with specific properties, such as corrosion inhibitors and photostabilizers.

Mechanism of Action

The mechanism of action of 1-[3-(1,2,4-triazol-4-yl)propyl]-3,4-dihydro-2H-quinoline involves its interaction with various molecular targets. The triazole ring can form hydrogen bonds and dipole interactions with biological receptors, influencing their activity. The quinoline moiety can intercalate with DNA, disrupting its function and leading to cell death in cancer cells . The compound’s antimicrobial activity is attributed to its ability to inhibit the synthesis of essential proteins in bacteria and fungi.

Comparison with Similar Compounds

1-[3-(1,2,4-Triazol-4-yl)propyl]-3,4-dihydro-2H-quinoline can be compared with other similar compounds, such as:

1,2,4-Triazole derivatives: These compounds share the triazole ring and exhibit similar biological activities, including antimicrobial and anticancer properties.

Quinoline derivatives: Compounds like quinine and chloroquine, which also contain the quinoline moiety, are well-known for their antimalarial activity.

The uniqueness of 1-[3-(1,2,4-triazol-4-yl)propyl]-3,4-dihydro-2H-quinoline lies in its combined structure, which allows it to exhibit a broader range of activities and applications compared to compounds containing only one of the moieties.